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SAR-020106 stability storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: SAR-020106
Cat. No.: S548256

Chemical Properties & Storage

The table below summarizes the key physicochemical properties and stable storage conditions for SAR-
020106:

Property | Condition Specification

Molecular Formula C19H19CIN6O [1] [2]

CAS Number 1184843-57-9 [1] [2] [3]

Appearance Off-white to light yellow solid powder [2] [3]

Stable Powder -20°C for 3 years, or 4°C for 2 years [2] [3]

Storage

Stable Solution -80°C for 6 months, or -20°C for 1 month [2] [3]

Storage

Shipping Condition Room temperature (stable at ambient temperature for a few days during

shipping) [1] [2]

Solubility & Stock Solution Preparation
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SAR-020106 has limited solubility in aqueous solvents. The table below details its solubility and

recommended stock solution preparation:

Aspect Details

Solubility (In Vitro) DMSO: 20 mg/mL (52.23 mM) [1] [2]. Ethanol: 2 mg/mL (5.22 mM)
[1]. Water: Insoluble [1].

Recommended Stock 10-20 mM in DMSO [2] [3].
Concentration

Aliquoting Prepare single-use aliquots to minimize freeze-thaw cycles [2] [3].

DMSO Caution Hygroscopic DMSO can impact solubility; use newly opened
containers if possible [3].

For in vivo studies, if the stock solution needs to be further diluted in an aqueous vehicle, several
formulations can be used. One common example is a mixture of DMSO, Tween 80, and saline in a ratio of

10:5:85 [2].

Experimental Troubleshooting Guide

Here are answers to common questions you might encounter during your experiments:

¢ Q: The compound appears to have precipitated upon thawing. What should I do?

o A: Gently warm the tube to room temperature. If the precipitate does not dissolve, you can
briefly sonicate the solution in a water bath sonicator. If precipitation persists, consider
preparing a fresh stock solution or using a slightly lower concentration.

e Q: I am concerned about the stability of my working solutions during long-term cell culture

assays.

o A: For cell-based assays, add the compound from a freshly prepared stock solution directly to
the cell culture medium. The final concentration of DMSO in the medium should typically be
kept below 0.1% to maintain cell viability. Avoid storing the compound diluted in aqueous culture
media for extended periods.
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e Q: Why is proper storage so critical for SAR-020106?

o A: SAR-020106 is an ATP-competitive inhibitor that binds directly to the active site of the CHK1
kinase [1] [4]. Improper storage can lead to chemical degradation, which may reduce its
potency and specificity, ultimately compromising your experimental results.

Biological Activity & Experimental Context

To help you design your experiments, this diagram illustrates the core mechanism of action of SAR-020106

as part of the DNA damage response (DDR) pathway, based on the search results:
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Click to download full resolution via product page

Key experimental parameters for using SAR-020106 in cell-based assays, as reported in the literature, are

summarized below:
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Parameter Details

Primary Target & Checkpoint Kinase 1 (CHK1); 13.3 nM (cell-free assay) [1] [4] [3].
ICso

Cellular Activity Abrogates etoposide-induced G2 arrest: 55 nM in HT29 cells [1] [4] [3].
(ICs0)

Cytotoxicity (Glso) Relatively non-toxic as a single agent: 0.48 pM in HT29 cells [1] [3].

Common Used to sensitize cells to DNA-damaging agents like Irinotecan, Gemcitabine,
Combinations Temozolomide, Decitabine, and Radiation [5] [4] [6].
Key Biomarkers Inhibits drug-induced CHK1 autophosphorylation at S296 and blocks CDK1

phosphorylation at Y15 [1] [4]. Increases DNA damage markers like yH2AX [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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